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Compound of Interest

Compound Name: LAPAO

Cat. No.: B15601619

An In-depth Technical Guide to Laurylamidopropyl Dimethylamine Oxide

Abstract

Laurylamidopropyl dimethylamine oxide (LAPDMO), CAS No. 61792-31-2, is a mild,
amphoteric surfactant widely utilized in personal care, household, and industrial cleaning
formulations.[1] It is valued for its excellent foaming, conditioning, and emulsifying properties,
as well as its ability to enhance the performance of other surfactants.[1] This document
provides a comprehensive technical overview of LAPDMO, including its chemical and physical
properties, synthesis, mechanisms of action, applications, and safety data, tailored for
researchers, scientists, and formulation professionals.

Chemical and Physical Properties

Laurylamidopropyl dimethylamine oxide, also known as LAPAO, is characterized as a versatile
surfactant that can act as a cationic or anionic agent depending on the pH of the solution.[2] It
is known for its mildness on skin and hair, making it a suitable ingredient for gentle cleansing
products.[1][2]

Table 1: Chemical Identifiers and Properties of Laurylamidopropyl Dimethylamine Oxide
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Property Value

CAS Number 61792-31-2[2]
EC Number 263-218-7[3]
Molecular Formula C17H36N202[2]

LAPAO, (3-Lauramidopropyl)dimethylamine

Synonyms oxide, N . .
(Dimethylamino)propyl]dodecanamide N-
oxide[2]

Appearance Liquid[1]

Melting Point 119-122°CJ[4]

Table 2: Typical Specifications

Parameter Standard

Active Matter (%) > 30%][1]

pH (1% Aqueous Solution) 6.0 — 8.0[1]

Specific Gravity (25°C) 0.97 — 1.02[1]

Viscosity (mPa-s) 20 —50[1]

Flash Point > 100°C (closed cup)[1]

Free Amine (%) < 1.0%[1]

Free Fatty Acid (%) < 1.5%][1]

Synthesis and Manufacturing

The synthesis of Laurylamidopropy! dimethylamine oxide is typically achieved through a two-
step process involving the reaction of lauric acid or laurylamine with dimethylamine, followed by
oxidation.
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Experimental Protocol: General Synthesis Method

Objective: To synthesize Laurylamidopropyl dimethylamine oxide.

Materials:

Lauric acid or Laurylamine

Dimethylamine

Oxidizing agent (e.g., Hydrogen Peroxide)

Water

Methodology:

o Amidation Reaction: Lauric acid or laurylamine is reacted with dimethylamine in an aqueous
solution. This reaction forms the intermediate N,N-dimethyl-3-lauramidopropylamine.

o Oxidation: The resulting tertiary amine intermediate is then oxidized to form
Laurylamidopropyl dimethylamine oxide. This is commonly achieved using an oxidizing agent
like hydrogen peroxide.[5]

 Purification: The final reaction mixture undergoes purification steps, such as filtration and
distillation, to remove unreacted starting materials, byproducts, and other impurities.[1] The
result is the final product in a liquid form.[1]
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Step 1: Amidation

Lauric Acid / Laurylamine Dimethylamine

Reaction

Intermediate:
N,N-dimethyl-3-lauramidopropylamine

Step 2: Oxidation

Amine Intermediate

Oxidizing Agent
(e.g., H202)

Oxidation

Crude Laurylamidopropyl
Dimethylamine Oxide

Step 3: Purification

Crude Product

'

Filtration &
Distillation

Final Product:

Laurylamidopropy!
Dimethylamine Oxide (Liquid)

Click to download full resolution via product page

Caption: General synthesis pathway for Laurylamidopropyl Dimethylamine Oxide.
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Mechanism of Action as a Surfactant

LAPDMO is an amphoteric surfactant, meaning its charge is dependent on the pH of the
solution.[2] In acidic conditions, it is cationic, while in neutral or alkaline media, it behaves as a
non-ionic surfactant.[6] This zwitterionic nature is key to its function. The molecule has a long,
oil-soluble (lipophilic) hydrocarbon tail and a water-soluble (hydrophilic) polar head group. This
structure allows it to position itself at the interface between oil and water, reducing surface
tension and enabling the emulsification and removal of dirt and oils.

System Components

Oil/Grease Water
(Lipophilic) (Hydrophilic)
Interaction at Oil-Water Interface
educes Surface Tension ncap:

4

[
LAPDMO Molecule Interface
Aligns at Interface /"

Emulsification &
Removal of Oil

Micelle Formation

Click to download full resolution via product page

Caption: Logical workflow of LAPDMO's surfactant action.

Applications and Formulations

LAPDMO is a multifunctional ingredient used across various sectors due to its compatibility
with other surfactants and its performance-enhancing characteristics.[2] It is primarily used as a
foam booster, viscosity builder, emulsifier, and conditioning agent.[1][7]

Table 3: Recommended Dosage of Laurylamidopropyl Dimethylamine Oxide in Various

Applications[1]
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Application

Recommended Dosage (%)

Primary Function(s)

Personal Care

Foam enhancement,

Shampoos 2.0-4.0 ) ) o
cleansing, mild conditioning
Rich lather production, skin
Body Washes & Shower Gels 1.0-3.0 o
conditioning
- Hair smoothing, static
Conditioners 1.0-20 _ .
reduction, manageability
' Mild cleansing, moisture
Facial Cleansers 05-2.0 ) ]
barrier preservation
Foaming agent, enhances
Toothpastes 1.0-2.0 o
product distribution
Household & Industrial
Grease breakdown, foam
Household Cleaners 05-15 N
stability
) ) o Stable foam creation, grease
Dishwashing Liquids 05-15 o
lifting
_ Effective removal of oils and
Industrial Cleaners 05-15 )
contaminants
N Foam stability, dirt and grease
Car Wash Products Not specified

removal

Safety and Toxicology

LAPDMO is classified under the Globally Harmonized System (GHS) with specific hazard

statements. Proper handling and personal protective equipment are required.

Table 4: GHS Hazard Classification for Laurylamidopropyl Dimethylamine Oxide
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[3]

Acute Toxicity (Oral) 4
[8]
) o H315: Causes skin irritation[3]
Skin Irritation 2
[8]
) H318: Causes serious eye
Serious Eye Damage 1
damage[3][8]
) H290: May be corrosive to
Corrosive to Metals 1
metals[8]
) o H400: Very toxic to aquatic
Acute Aquatic Toxicity 1 )
life[8]
) ) o H412: Harmful to aquatic life
Chronic Aquatic Toxicity 3

with long lasting effects[8]

Handling and First Aid:

o Handling: Handle in a well-ventilated area.[3] Wear suitable protective clothing, gloves, and
eye/face protection.[3] Avoid contact with skin and eyes.[3]

o Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of
water.[3]

o Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[3] Seek medical
attention.[3]

 Ingestion: Rinse mouth with water.[3] Get medical help.[3]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

